![molecular formula C16H15BrFNO3 B4110347 N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide](/img/structure/B4110347.png)
N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide
Overview
Description
N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide, also known as BFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFP belongs to the class of amide derivatives and has shown promising results in treating various diseases.
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide has shown potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. Scientific research has demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Mechanism of Action
The mechanism of action of N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide involves the inhibition of various enzymes and signaling pathways. This compound inhibits the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. This compound also inhibits the activity of phosphodiesterase 4 (PDE4), which is involved in the inflammatory response. Additionally, this compound inhibits the activity of glycogen synthase kinase 3β (GSK3β), which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has shown significant biochemical and physiological effects in scientific research. This compound has been shown to reduce tumor growth and induce apoptosis in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain. Additionally, this compound has been shown to improve cognitive function and reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide has several advantages for lab experiments, including its high potency and selectivity for specific enzymes and signaling pathways. This compound also has good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, this compound also has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide, including its potential therapeutic applications in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound could help to optimize its therapeutic potential. Finally, research on the safety and toxicity of this compound could help to determine its potential for clinical use.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various fields of medicine. This compound has been shown to inhibit the activity of specific enzymes and signaling pathways, leading to significant biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has some limitations that need to be addressed. Future research on this compound could help to optimize its therapeutic potential and determine its potential for clinical use.
Properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-(4-methoxyphenoxy)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrFNO3/c1-10(22-13-6-4-12(21-2)5-7-13)16(20)19-15-8-3-11(17)9-14(15)18/h3-10H,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHEPHVXUCHMYTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=C(C=C1)Br)F)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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